Cas no 1494339-48-8 (1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one)

• Product Name: 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one
• CAS No: 1494339-48-8
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5251632
• Update Time: 2025-10-31

1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethylphenyl)sulfanyl]-3-methylbutan-2-one
• 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one
• 2-Butanone, 1-[(3,4-dimethylphenyl)thio]-3-methyl-

• Inchi： 1S/C13H18OS/c1-9(2)13(14)8-15-12-6-5-10(3)11(4)7-12/h5-7,9H,8H2,1-4H3
• InChI Key： GKRGXEMYXZUNPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)CC(C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one

Introduction to 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one (CAS No. 1494339-48-8)

1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one, identified by the CAS number 1494339-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfanyl-substituted ketones, which are widely studied for their potential biological activities and structural diversity. The molecular structure of this compound features a 3,4-dimethylphenyl group attached to a sulfanyl moiety, which is further linked to a 3-methylbutan-2-one backbone. Such structural motifs are often explored for their interactions with biological targets, making this compound a subject of interest in drug discovery and development.

The 3,4-dimethylphenyl substituent introduces steric and electronic effects that can modulate the reactivity and binding properties of the molecule. This feature is particularly relevant in the design of enzyme inhibitors or receptor modulators, where precise positioning and electronic tuning are crucial for achieving high affinity and selectivity. The sulfanyl group, on the other hand, provides a polar interaction surface that can enhance binding to hydrophilic pockets in protein targets. Together, these structural elements contribute to the compound's potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in sulfanyl-containing compounds due to their diverse biological activities. Studies have shown that molecules incorporating sulfanyl groups can exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one structure is no exception and has been investigated for its potential applications in these areas. For instance, modifications of the sulfanyl group can alter the compound's solubility and metabolic stability, which are critical factors in drug development.

The 3-methylbutan-2-one moiety contributes to the compound's lipophilicity, which is an important parameter in determining its ability to cross biological membranes. This aspect makes it a promising candidate for oral or topical administration. Additionally, the presence of two methyl groups at the 3-position enhances the steric bulk of the molecule, which can be exploited to improve binding interactions with specific biological targets. Such structural features are often fine-tuned during lead optimization to achieve desired pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one for potential biological activity. Molecular docking studies have been employed to predict how this compound might interact with various enzymes and receptors. For example, simulations have suggested that it could bind to certain proteases or kinases involved in signaling pathways relevant to diseases such as cancer or neurodegeneration. These computational insights provide valuable guidance for experimental validation and further structural modifications.

Experimental validation of these hypotheses often involves synthesizing analogs of 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one and testing their biological activity. Techniques such as high-throughput screening (HTS) allow for rapid assessment of large libraries of compounds for specific targets. If initial screens show promising results, further optimization can be performed using structure-activity relationship (SAR) studies. These studies help identify key structural features responsible for activity and guide the design of more potent derivatives.

The synthesis of 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one involves multi-step organic reactions that require careful control of reaction conditions. Common synthetic routes include sulfonylation reactions followed by condensation or alkylation steps to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with higher yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aryl-sulfanyl linkage efficiently.

In conclusion, 1-(3,4-Dimethylphenyl)sulfanyl-3-methylbutan-2-one (CAS No. 1494339-48-8) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing molecules with tailored biological activities. As research continues in this area, further insights into its properties and applications are expected to emerge, contributing to advancements in drug discovery and chemical biology.